1-(6-cyclopropylpyrimidin-4-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)piperidine-3-carboxamide

• IUPAC Name: 1-(6-cyclopropylpyrimidin-4-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H25N5O2S/c1-2-29-16-7-8-17-19(10-16)30-22(25-17)26-21(28)15-4-3-9-27(12-15)20-11-18(14-5-6-14)23-13-24-20/h7-8,10-11,13-15H,2-6,9,12H2,1H3,(H,25,26,28)
• InChI Key: PXNQFKQBABAJDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3CCCN(C3)C4=NC=NC(=C4)C5CC5
• Molecular Formula: C22H25N5O2S
• Molecular Weight: 423.5 g/mol

Description

1-(6-cyclopropylpyrimidin-4-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H25N5O2S and its molecular weight is 423.54. The purity is usually 95%.
The exact mass of the compound 1-(6-cyclopropylpyrimidin-4-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)piperidine-3-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Applications

• Synthesis of Novel Compounds : This compound has been used as a base for synthesizing various novel compounds with potential anti-inflammatory and analgesic properties. These novel compounds have shown significant inhibition of COX-2 selectivity and analgesic activity, suggesting potential applications in pain management and inflammation control (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activity : Research has also focused on the antimicrobial properties of derivatives of this compound. Various synthesized compounds have been evaluated for their antimicrobial activity, showing varying levels of effectiveness against different bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011); (Patel & Patel, 2010).

• Antituberculosis Activity : Some derivatives have shown promising results as inhibitors of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis. This highlights the potential for developing new antituberculosis drugs based on this compound (Jeankumar et al., 2013).

• Potential in Cancer Treatment : The compound has been studied as a part of a series of inhibitors with significant activity against cancer cell lines. This indicates its potential applicability in cancer treatment, particularly in cases of chronic myelogenous leukemia (Lombardo et al., 2004).